[2-(2-Ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate

• IUPAC Name: [2-(2-ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate
• InChI: InChI=1S/C19H21NO5/c1-3-24-17-11-7-5-9-15(17)20-18(21)13-25-19(22)12-14-8-4-6-10-16(14)23-2/h4-11H,3,12-13H2,1-2H3,(H,20,21)
• InChI Key: UTXAMUGBGHXPIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)COC(=O)CC2=CC=CC=C2OC
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol
• CAS No.: 1794750-95-0

Description

[2-(2-Ethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate is a useful research compound. Its molecular formula is C19H21NO5 and its molecular weight is 343.379. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical Calculations and Corrosion Inhibition

A study performed quantum chemical calculations on compounds including ethyl 2-(4-(2-ethoxy-2-oxoethyl)-2-p-tolylquinoxalin-1(4H)-yl)acetate, aiming to understand their inhibition efficiency as corrosion inhibitors for copper in nitric acid media. The relationship between the molecular structures of these quinoxalines and their inhibition efficiency was explored, showing that theoretical results are consistent with experimental data (Zarrouk et al., 2014).

Synthesis and Structure Analysis

Another significant application is in the synthesis and structural analysis of complex organic compounds. For instance, studies have synthesized dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates from ethyl 2-arylamino-2-oxo-acetates, showcasing the molecule's utility in creating structurally intricate organic molecules with observable atropisomerism (Yavari et al., 2002).

Crystal Structure and Hirshfeld Surface Analysis

The molecule's application extends to crystallography, where its derivatives have been used to study crystal structures and perform Hirshfeld surface analysis. This includes the analysis of ethyl 2-{4-[(2-ethoxy-2-oxoethyl)(phenyl)carbamoyl]-2-oxo-1,2-dihydroquinolin-1-yl}acetate, providing insights into molecular interactions and network structures in crystalline forms (Baba et al., 2019).

Comparative Metabolism Studies

Research also explores its relevance in comparative metabolism, particularly in understanding the metabolism of chloroacetamide herbicides in human and rat liver microsomes. Such studies contribute to a broader understanding of metabolic pathways and the potential environmental and health impacts of various compounds (Coleman et al., 2000).

Synthesis and Antimicrobial Activities

Further, its derivatives have been synthesized to study their antimicrobial activities, offering potential applications in developing new antimicrobial agents. The synthesis and investigation of related compounds provide valuable data on their efficacy against various microbial strains, contributing to the ongoing search for new antimicrobial substances (Wardkhan et al., 2008).